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Compound of Interest

Compound Name: 5-Bromo-2-chloronicotinic acid

Cat. No.: B1272391

This technical guide provides a comprehensive overview of the chemical and physical
properties, molecular structure, synthesis, and analytical characterization of 5-Bromo-2-
chloronicotinic acid. This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis.

Core Compound Information

5-Bromo-2-chloronicotinic acid is a halogenated pyridine derivative that serves as a versatile
intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its
chemical structure incorporates a pyridine ring substituted with a bromine atom, a chlorine

atom, and a carboxylic acid group, providing multiple reaction sites for further chemical
modifications.

Molecular Structure

The molecular structure of 5-Bromo-2-chloronicotinic acid is depicted below.
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Molecular structure of 5-Bromo-2-chloronicotinic acid.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Bromo-2-chloronicotinic acid is
presented in the table below.
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Property Value Reference

Molecular Formula C6H3BrCINO2 [11121[3]

Molecular Weight 236.45 g/mol [1][2]
5-bromo-2-chloropyridine-3-

IUPAC Name o [1]
carboxylic acid

CAS Number 29241-65-4 [2][3][4]

Melting Point 173-176 °C [5]

Appearance Solid [5]
UKNYSJCAGUXDOQ-

INChl Key [6]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 5-

Bromo-2-chloronicotinic acid.

'H NMR Spectroscopy

The *H NMR spectrum of 5-Bromo-2-chloronicotinic acid provides characteristic signals for

the aromatic protons on the pyridine ring.

Chemical Shift Lo Coupling .

Multiplicity Assignment Solvent
() Constant (J)
8.66 ppm d 2.5Hz 1H acetone-dé
8.43 ppm d 25 Hz 1H acetone-d6

Data sourced
from
ChemicalBook[2]

Mass Spectrometry
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Mass spectrometry data confirms the molecular weight of the compound.

lon m/z (measured)

[M + H]* 236.2

Data sourced from ChemicalBook|[2]

Synthesis Protocol

A common method for the synthesis of 5-Bromo-2-chloronicotinic acid involves the
chlorination of 5-bromo-2-hydroxynicotinic acid.[2]

Experimental Workflow
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Synthesis workflow for 5-Bromo-2-chloronicotinic acid.
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Detailed Methodology

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, a mixture of 5-bromo-2-hydroxynicotinic acid (32.9 g, 0.151 mol), dichlorosulfoxide
(thionyl chloride, 167 mL), and N,N-dimethylformamide (10.5 mL) is prepared.[2]

Reaction: The mixture is heated to reflux at 70°C and maintained at this temperature for 4
hours.[2]

Work-up: Upon completion of the reaction, the mixture is concentrated under reduced
pressure to remove excess thionyl chloride. The residue is then cooled to 0°C in an ice bath.

[2]

Precipitation: Water is slowly added to the cooled residue to quench the reaction and
precipitate the product as an off-white solid.[2]

Purification: The precipitate is stirred in water for 1 hour, collected by filtration, and then dried
under vacuum. This process yields 5-bromo-2-chloronicotinic acid (35.5 g, 99% vyield).[2]
The product can be used directly in subsequent reactions or further purified by
recrystallization from hot water.[2]

Safety and Handling

5-Bromo-2-chloronicotinic acid is classified as harmful if swallowed and may cause skin and

eye irritation.[1] It is essential to handle this compound in a well-ventilated area and use

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[7][8]

GHS Hazard Information

Hazard Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

Data sourced from PubChem[1]
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Precautionary Statements

Precautionary Code

Description

P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.

Wear protective gloves/ eye protection/ face
P280 .

protection.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 S

doctor/ physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Data sourced from various safety data sheets[9]
[10]

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials.[7]

Conclusion

5-Bromo-2-chloronicotinic acid is a valuable building block in organic synthesis. This guide

has provided a detailed overview of its molecular structure, physicochemical properties,

spectroscopic data, a reliable synthesis protocol, and essential safety information. The

presented data and methodologies are intended to support researchers and scientists in their

work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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